Cas no 159734-01-7 ((5-(TRIFLUOROMETHYL)BENZO[D]OXAZOL-2-YL)GUANIDINE)

• Product Name: (5-(TRIFLUOROMETHYL)BENZO[D]OXAZOL-2-YL)GUANIDINE
• CAS No: 159734-01-7
• MF: C₉H₇F₃N₄O
• MW: 244.17
• CID: 5017703
• Update Time: 2022-09-15

(5-(TRIFLUOROMETHYL)BENZO[D]OXAZOL-2-YL)GUANIDINE Chemical and Physical Properties

Names and Identifiers

• (5-(TRIFLUOROMETHYL)BENZO[D]OXAZOL-2-YL)GUANIDINE
• 2-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]guanidine
• Guanidine, N-[5-(trifluoromethyl)-2-benzoxazolyl]-

• Inchi： 1S/C9H7F3N4O/c10-9(11,12)4-1-2-6-5(3-4)15-8(17-6)16-7(13)14/h1-3H,(H4,13,14,15,16)
• InChI Key： YYXKYGZSUOETOF-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC(C(F)(F)F)=CC=C2O1)C(=N)N

Computed Properties

• Exact Mass: 244.057
• Monoisotopic Mass: 244.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.4A^2